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Compound of Interest

Compound Name: (4-Amino-3-fluorophenyl)methanol

Cat. No.: B179550 Get Quote

An In-depth Technical Guide to the Safety, Hazards, and Handling of (4-Amino-3-
fluorophenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Always consult the official SDS from the

supplier before handling this chemical and adhere to all institutional and governmental safety

protocols.

Chemical Identification
(4-Amino-3-fluorophenyl)methanol is a substituted aromatic compound used as a building

block in chemical synthesis, particularly within pharmaceutical and materials science research.
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Identifier Value Reference

IUPAC Name
(4-amino-3-

fluorophenyl)methanol
[1]

CAS Number 146019-45-6 [1]

Molecular Formula C₇H₈FNO [1][2]

Molecular Weight 141.15 g/mol [3]

InChI Key
VADDSNYDZBXHNQ-

UHFFFAOYSA-N
[1]

Canonical SMILES C1=CC(=C(C=C1CO)F)N [2]

Hazard Identification and Classification
This chemical is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.[4][5] All personnel must be fully aware of the potential

hazards before handling this substance.

GHS Classification
Hazard Class

Hazard
Category

GHS Code
Hazard
Statement

Reference

Acute Toxicity,

Oral
Category 4 H302

Harmful if

swallowed
[1]

Skin

Corrosion/Irritatio

n

Category 2 H315
Causes skin

irritation
[1]

Serious Eye

Damage/Eye

Irritation

Category 2A H319
Causes serious

eye irritation
[1]

Specific target

organ toxicity —

Single exposure

Category 3 H335

May cause

respiratory

irritation

[1]
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GHS Label Elements
Pictogram:

alt text

Signal Word:Warning[1]

Hazard Statements: H302, H315, H319, H335[1]

Precautionary Statements: P260, P261, P264, P270, P271, P280, P301+P312, P302+P352,

P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233,

P405, P501[1][6][7]

Hazard IdentificationPrevention (P2XX) Response (P3XX)

H302

Harmful if swallowed

P301+P312

IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

H315

Causes skin irritation

P302+P352

IF ON SKIN: Wash with plenty of water

H319

Causes serious eye irritation

P305+P351+P338

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

H335

May cause respiratory irritation

P304+P340

IF INHALED: Remove person to fresh air and keep comfortable for breathing

P261

Avoid breathing dust

P271

Use only outdoors or in a well-ventilated area

P280

Wear protective gloves/eye protection

P264

Wash hands thoroughly after handling

Click to download full resolution via product page

Caption: GHS Hazard Identification and Key Response Protocols.

Toxicological Information
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Detailed toxicological studies for (4-Amino-3-fluorophenyl)methanol are not widely available.

The hazard assessment is primarily based on the GHS classifications provided by suppliers

and data from structurally similar compounds.

Acute Toxicity: Harmful if swallowed.[1] No specific LD50 or LC50 data is available in the

provided search results.

Skin Irritation: Causes skin irritation.[1] Prolonged or repeated contact may cause redness

and discomfort.[5]

Eye Irritation: Causes serious eye irritation, which may include pain, tearing, and

inflammation.[5]

Respiratory Irritation: May cause respiratory tract irritation if inhaled as a dust or aerosol.[4]

[7]

Sensitization: No data available to indicate if it is a skin sensitizer.[4][5]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data available.[4][5]

Physical and Chemical Properties
Property Value Reference

Appearance White to Yellow Solid [3]

Melting Point Not available

Boiling Point Not available

Solubility

No specific data available, but

likely soluble in methanol and

other organic solvents.

[8]

Purity ≥98% [1][3]

Handling and Storage
Safe Handling
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Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood to keep airborne levels low.[4][9] Ensure eyewash stations and safety showers are

readily accessible.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses that meet OSHA 29 CFR

1910.133 or European Standard EN166 specifications.[10][11]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[9]

[12]

Respiratory Protection: Not typically required under normal use with adequate ventilation.

If dust is generated, use a NIOSH/MSHA-approved respirator.[4]

Hygiene Measures: Avoid contact with skin, eyes, and clothing.[7] Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling.[9]

Storage
Conditions: Keep container tightly closed and store in a cool, dry, and well-ventilated place.

[4][9]

Specific Requirements: Some suppliers recommend ambient storage temperature.[1] Others

suggest keeping it in a dark place under an inert atmosphere.[3]

Incompatible Materials: Avoid strong oxidizing agents and strong acids.[4]

First Aid Measures
Immediate medical attention is required for all significant exposures. Provide the Safety Data

Sheet to the attending medical professional.
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Route of Exposure

Immediate Action

Medical Attention

Inhalation

Move to fresh air. 
 If not breathing, give artificial respiration.

Skin Contact

Immediately flush skin with plenty of water for at least 15 minutes. 
 Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes. 
 Remove contact lenses if possible.

Ingestion

Do NOT induce vomiting. 
 Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency First Aid Procedures by Exposure Route.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[9][13]

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with large

amounts of soap and water for at least 15 minutes.[9][13] Seek medical attention if irritation

persists.[7]

Eye Contact: Immediately flush eyes with plenty of tepid water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[10][13][14]

Ingestion: Do NOT induce vomiting.[13] Rinse mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a poison control center or doctor

immediately.[10][15]

Firefighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b179550?utm_src=pdf-body-img
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://aksci.com/sds/9179DV_SDS.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://aksci.com/sds/9179DV_SDS.pdf
https://aksci.com/sds/4809AB_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC103090250&countryCode=US&language=en
https://aksci.com/sds/9179DV_SDS.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750029.html
https://aksci.com/sds/9179DV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC103090250&countryCode=US&language=en
https://leap.epa.ie/docs/d5fdecdf-3976-4ee6-a733-1670caadc5c6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂).[13][16] Water spray can be used to cool containers.

Unsuitable Extinguishing Media: A solid water jet may be ineffective.[16]

Specific Hazards: When heated, it may release toxic and corrosive gases or vapors, such as

carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[15][16]

Accidental Release Measures
Personal Precautions: Evacuate the area.[9] Wear appropriate personal protective

equipment (PPE) as described in Section 5.1. Avoid breathing dust and prevent contact with

skin and eyes.[4][6]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[7][17]

Containment and Cleanup: For small spills, carefully sweep up the solid material and place it

into a suitable, labeled container for disposal.[4] Avoid generating dust. For large spills,

follow institutional protocols for hazardous material cleanup.

Experimental Protocols
Detailed experimental protocols for the safety and hazard assessment of (4-Amino-3-
fluorophenyl)methanol were not available in the public-domain resources searched. Standard

methodologies, such as those outlined by the OECD Guidelines for the Testing of Chemicals,

would typically be employed for determining properties like acute toxicity (e.g., OECD 420, 423,

425), skin irritation (e.g., OECD 439), and eye irritation (e.g., OECD 492). Researchers should

refer to these standard guidelines when designing safety assessment studies.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste should be handled by a licensed professional
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waste disposal service.[11][18] Do not allow the material to be released into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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